Cas no 2171385-33-2 (3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid)
3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid
- 2171385-33-2
- 3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
- EN300-1531981
- 2171443-62-0
- EN300-1532711
- 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
- EN300-1532625
- 3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid
- 2172445-56-4
-
- Inchi: 1S/C27H30N2O5/c30-25(28-18-7-5-6-16(12-18)26(31)32)17-13-19(14-17)29-27(33)34-15-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-4,8-11,16-19,24H,5-7,12-15H2,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: ZOBATCISVQWUAJ-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC(C(=O)O)C1
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1532711-0.05g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-0.1g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-0.25g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-0.5g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-1.0g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-2.5g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-5.0g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-10.0g |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1532711-50mg |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1532711-100mg |
3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cyclohexane-1-carboxylic acid |
2171385-33-2 | 100mg |
$2963.0 | 2023-09-26 |
3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid
Introduction to 3-(1S,3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic Acid (CAS No. 2171385-33-2)
3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid (CAS No. 2171385-33-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by its intricate cyclic structure, which includes a cyclobutane ring, a cyclohexane ring, and a fluorenyl group, making it a valuable candidate for various biochemical and pharmaceutical studies.
The cyclobutane and cyclohexane rings in the molecule provide rigidity and conformational stability, which are crucial for its biological activity. The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group as a protecting group is particularly noteworthy. The Fmoc group is widely used in peptide synthesis to protect amino groups during the synthesis process, ensuring that the desired product is formed with high purity and yield.
Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer properties. The rigidity provided by the cyclic structure and the presence of the Fmoc group contribute to its ability to interact with specific biological targets, such as enzymes and receptors.
In the context of drug discovery, the synthesis and characterization of 3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid have been extensively studied. The compound can be synthesized through a multi-step process involving the formation of the cyclobutane and cyclohexane rings, followed by the introduction of the Fmoc protecting group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm its purity and structure.
The biological activity of this compound has been evaluated in various in vitro and in vivo models. For example, it has been tested for its ability to inhibit specific enzymes involved in inflammatory pathways. Results from these studies have shown promising inhibitory effects, suggesting that it could be a potential lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, this compound has also shown potential as an anti-cancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. The unique structural features of the molecule allow it to interact with multiple targets, making it a versatile candidate for further development.
The safety profile of 3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid is another important aspect that has been investigated. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for clinical trials. However, further research is needed to fully understand its pharmacokinetics and potential side effects.
In conclusion, 3-(1S,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid (CAS No. 2171385-33-2) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in drug discovery.
2171385-33-2 (3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)